Methyl 2-(5-methoxy-2,3-dihydro-1H-inden-1-yl)acetate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5,6-dimethoxy-2-methylene-2,3-dihydro-1H-inden-1-one has been achieved by evaluating old methods and examining new ones . The synthesis involved the reaction of α-β unsaturated derivatives of 5,6-dimethoxy-1-indanone with diverse nucleophiles under Michael addition reaction conditions .Chemical Reactions Analysis
The Michael addition reaction on 5,6-dimethoxy-2-methylene-2,3-dihydro-1H-inden-1-one has been studied . The reaction involved the use of α-β unsaturated derivatives of 5,6-dimethoxy-1-indanone and various nucleophiles. The products of this reaction showed different stabilities, and the possibility of a retro-Michael reaction was examined .Scientific Research Applications
Isochroman Derivatives and Crystal Structures
Research has shown that certain isochroman derivatives, similar in structure to Methyl 2-(5-methoxy-2,3-dihydro-1H-inden-1-yl)acetate, have a tendency to crystallize in chiral space groups. This property is related to the arrangement of substituents attached to the isochroman moiety, and it can be significant in the development of new materials and drugs (Palusiak et al., 2004).
Synthesis and Structural Analysis
The compound has been utilized in the synthesis and structural characterization of various organic molecules. For instance, research on similar compounds has led to the understanding of molecular structures and crystal packing, which is crucial for developing new pharmaceuticals and materials (Mao et al., 2015).
Derivative Production in Microbial Cultures
Certain microbes, like Curvularia lunata, have been found to produce phenylacetic acid derivatives related to this compound. These compounds have potential applications in biotechnology and pharmaceutical industries (Varma et al., 2006).
Large-Scale Synthesis for Drug Development
The methodologies developed for the synthesis of similar compounds can be applied for large-scale production, which is essential for drug development and industrial applications (Morgentin et al., 2009).
Fungicidal Activity
Some derivatives of this compound have shown moderate fungicidal activity against certain plant pathogens, indicating potential agricultural applications (Liu et al., 2014).
Properties
IUPAC Name |
methyl 2-(5-methoxy-2,3-dihydro-1H-inden-1-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-15-11-5-6-12-9(7-11)3-4-10(12)8-13(14)16-2/h5-7,10H,3-4,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKFGULNZWGLMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CC2)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20856667 | |
Record name | Methyl (5-methoxy-2,3-dihydro-1H-inden-1-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20856667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
856169-07-8 | |
Record name | Methyl (5-methoxy-2,3-dihydro-1H-inden-1-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20856667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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